Cas no 1355178-91-4 (6-(Azepan-1-yl)-4-methylnicotinaldehyde)

• Product Name: 6-(Azepan-1-yl)-4-methylnicotinaldehyde
• CAS No: 1355178-91-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4915982
• Update Time: 2023-08-22

6-(Azepan-1-yl)-4-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Azepan-1-yl-4-methyl-pyridine-3-carbaldehyde
• 6-(Azepan-1-yl)-4-methylnicotinaldehyde

• Inchi： 1S/C13H18N2O/c1-11-8-13(14-9-12(11)10-16)15-6-4-2-3-5-7-15/h8-10H,2-7H2,1H3
• InChI Key： QDUMUCYIEFKUPD-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1C)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.3
• Topological Polar Surface Area: 33.2